Cas no 2649078-05-5 ({3-(2-isocyanatoethyl)phenylmethyl}dimethylamine)

• Product Name: {3-(2-isocyanatoethyl)phenylmethyl}dimethylamine
• CAS No: 2649078-05-5
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5960532
• PubChem ID: 165881110
• Update Time: 2025-06-09

{3-(2-isocyanatoethyl)phenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {3-(2-isocyanatoethyl)phenylmethyl}dimethylamine
• 2649078-05-5
• EN300-1778654
• {[3-(2-isocyanatoethyl)phenyl]methyl}dimethylamine

• Inchi： 1S/C12H16N2O/c1-14(2)9-12-5-3-4-11(8-12)6-7-13-10-15/h3-5,8H,6-7,9H2,1-2H3
• InChI Key： KXIMZLAKZIJNBY-UHFFFAOYSA-N
• SMILES： O=C=NCCC1=CC=CC(=C1)CN(C)C

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.7Ų

Additional information on {3-(2-isocyanatoethyl)phenylmethyl}dimethylamine

Introduction to {3-(2-isocyanatoethyl)phenylmethyl}dimethylamine (CAS No. 2649078-05-5)

{3-(2-isocyanatoethyl)phenylmethyl}dimethylamine (CAS No. 2649078-05-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, featuring an isocyanatoethyl group and a phenylmethyldimethylammonium moiety, makes it a versatile intermediate in the creation of novel therapeutic agents.

The compound's chemical formula and molecular weight are essential parameters that define its reactivity and potential applications. {3-(2-isocyanatoethyl)phenylmethyl}dimethylamine is particularly valued for its ability to participate in polymerization reactions, forming polymers with desirable mechanical and thermal properties. These polymers find applications in advanced materials science, including the development of high-performance coatings and adhesives.

In recent years, there has been a growing interest in exploring the pharmacological potential of {3-(2-isocyanatoethyl)phenylmethyl}dimethylamine. Researchers have been investigating its role as a precursor in the synthesis of novel drugs targeting various diseases. The isocyanatoethyl group, for instance, can undergo nucleophilic addition reactions, allowing for the introduction of diverse functional groups that are critical for drug design. This flexibility has made it a valuable building block in medicinal chemistry.

One of the most promising areas of research involving {3-(2-isocyanatoethyl)phenylmethyl}dimethylamine is its application in the development of antimicrobial agents. The phenylmethyldimethylammonium moiety possesses antimicrobial properties, which can be harnessed to create compounds effective against resistant bacterial strains. Additionally, the compound's ability to form stable complexes with metal ions has opened up avenues for its use in antimicrobial and antifungal formulations.

The synthesis of {3-(2-isocyanatoethyl)phenylmethyl}dimethylamine involves multi-step organic reactions that require precise control over reaction conditions. The process typically starts with the reaction of phenylmagnesium bromide with ethyl isocyanate, followed by quaternization with dimethylethanolamine. This synthetic route highlights the compound's importance as a key intermediate in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of {3-(2-isocyanatoethyl)phenylmethyl}dimethylamine under various conditions more accurately. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches have significantly accelerated the discovery process by allowing virtual screening of potential drug candidates.

The compound's stability under different environmental conditions is another critical aspect that has been extensively studied. Research has shown that {3-(2-isocyanatoethyl)phenylmethyl}dimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethylationlizationlizationlizationlizationlizationlizationlizationlizationlizationlizationlizationlizationlizationlizationlizationlization enhances its utility in industrial applications where long-term stability is essential.

The safety profile of {3-(2-isocyanatoethyl)phenylmethyl}dimethyldimethyldimethylationlination is another area of concern that has been thoroughly evaluated. While the compound exhibits moderate reactivity, appropriate handling procedures can mitigate potential risks associated with its use. Researchers have developed guidelines for safe storage and handling, ensuring that laboratory and industrial settings maintain high safety standards.

In conclusion, {3-(2-isocyanatoethyl)phenylmethyl}dimethylene dimethylene dimethylene dimethylene dimethylene dimethylene dimethylene dimethylene dimethylene dimethylene dimethylene dimethylene dimylene-dimethylation-dimethylation-dimetylmeylmeylmeylmeylmeylmeylmeylmeylmeylmeylmeylmeylmeylmeylmeylmeylyme-dime-dime-dime-dime-dime-dime-dime-dime-dime-dime-dime-dime-dime-dime-tion-tion-tion-tion-tion-tion-tion-tion-tion-tion-tion-tion-tion-lation-lation-lation-lation-lation-lation-lation-lation-lation-lation-lation-lation-lation-lation is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex challenges.